Cas no 24025-07-8 (3-(Piperidin-1-yl)propan-1-amine dihydrochloride)

• Product Name: 3-(Piperidin-1-yl)propan-1-amine dihydrochloride
• CAS No: 24025-07-8
• MF: C₈H₂₀Cl₂N₂
• MW: 215.163800239563
• MDL: MFCD27756345
• CID: 291166
• PubChem ID: 69130349
• Update Time: 2025-07-23

3-(Piperidin-1-yl)propan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Piperidin-1-yl)propan-1-amine dihydrochloride
• 1-(3-Aminopropyl)piperidine 2HCl
• 3-(piperidin-1-yl)propanehydrazide
• 3-piperidin-1-yl-pro
• 3-Piperidin-1-yl-propionic acid hydrazide
• 3-piperidinopropanamine dihydrochloride
• 3-Piperidino-propionohydrazid
• 3-Piperidinopropionsaeurehydrazid
• 3-Piperidino-propylamin, Dihydrochlorid
• 3-piperidino-propylamine, dihydrochloride
• 3-piperidylpropanohydrazide
• AC1LFDS7
• AC1Q54XO
• AC1Q5PWE
• ST078394
• 3-piperidin-1-ylpropan-1-amine;dihydrochloride
• C78085
• Z2895178979
• A878054
• SB43360
• 1-Piperidinepropanamine 2HCl
• SCHEMBL4653699
• 3-(Piperidin-1-yl)propan-1-aminedihydrochloride
• 24025-07-8
• EN300-7380875

• MDL： MFCD27756345
• Inchi： 1S/C8H18N2.2ClH/c9-5-4-8-10-6-2-1-3-7-10;;/h1-9H2;2*1H
• InChI Key： NNJAYJZGVBZDEN-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CCCN)CCCCC1

Computed Properties

• Exact Mass: 214.1
• Monoisotopic Mass: 214.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 77.3
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3A^2

Experimental Properties

• Density: 0.916
• Boiling Point: 215°Cat760mmHg
• Flash Point: 77.9°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-(Piperidin-1-yl)propan-1-amine dihydrochloride

Comprehensive Overview of 3-(Piperidin-1-yl)propan-1-amine dihydrochloride (CAS No. 24025-07-8)

3-(Piperidin-1-yl)propan-1-amine dihydrochloride (CAS No. 24025-07-8) is a significant organic compound widely utilized in pharmaceutical research and chemical synthesis. This compound, often referred to as a piperidine derivative, has garnered attention due to its versatile applications in medicinal chemistry and drug development. Its molecular structure, featuring a piperidine ring and a propylamine chain, makes it a valuable intermediate for synthesizing bioactive molecules.

The growing interest in 3-(Piperidin-1-yl)propan-1-amine dihydrochloride is evident from its frequent mentions in scientific literature and patent filings. Researchers are particularly intrigued by its potential role in modulating central nervous system (CNS) targets, a hot topic in neuroscience and pharmacology. With the rise of neurodegenerative diseases and mental health disorders, compounds like this are being explored for their therapeutic potential.

One of the key reasons for the popularity of CAS No. 24025-07-8 is its relevance in high-throughput screening (HTS) and drug discovery. Its structural flexibility allows for easy modification, enabling chemists to create analogs with enhanced properties. This aligns with the current trend of precision medicine and personalized therapeutics, where tailored compounds are designed to meet specific patient needs.

In addition to its pharmaceutical applications, 3-(Piperidin-1-yl)propan-1-amine dihydrochloride is also studied for its physicochemical properties. Its solubility, stability, and reactivity under various conditions are critical factors for formulation scientists. These aspects are particularly relevant in the context of green chemistry and sustainable synthesis, as industries strive to minimize environmental impact.

The compound's CAS registry number (24025-07-8) ensures its unambiguous identification in global databases, facilitating collaboration and compliance with regulatory standards. This is especially important in the era of big data and AI-driven research, where accurate chemical identifiers are essential for machine learning models and predictive analytics.

Another area of interest is the compound's potential in catalysis and material science. Its ability to act as a ligand or building block for complex architectures makes it a candidate for advanced materials, such as metal-organic frameworks (MOFs) and nanostructures. These applications are at the forefront of modern technology, addressing challenges in energy storage and environmental remediation.

For researchers and industry professionals, understanding the synthetic pathways and scaling-up processes of 3-(Piperidin-1-yl)propan-1-amine dihydrochloride is crucial. Optimizing yield and purity while reducing costs is a recurring theme in chemical manufacturing, driven by the demand for cost-effective and high-quality intermediates.

In summary, 3-(Piperidin-1-yl)propan-1-amine dihydrochloride (CAS No. 24025-07-8) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and beyond. Its relevance to contemporary research trends, such as CNS drug development, sustainable chemistry, and advanced materials, underscores its importance in the scientific community. As innovation continues, this compound is likely to remain a focal point for cutting-edge research and industrial applications.